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Cat. No.: B12860005

Get Quote

Executive Summary
As a bifunctional building block, 3-(Bromomethyl)-4-fluorophenylacetic acid (CAS: 1936267-

82-1) is a highly versatile yet hazardous reagent utilized extensively in active pharmaceutical

ingredient (API) synthesis and targeted bioconjugation . The molecule’s utility stems from its

orthogonal reactivity: it possesses both a carboxylic acid for amide/ester coupling and a

benzylic bromide for nucleophilic substitution. However, this same reactivity profile designates it

as a severe lachrymator, a corrosive agent, and a moisture-sensitive electrophile.

This guide provides a causality-driven framework for researchers to safely handle, store, and

deploy this compound, ensuring that every experimental workflow is paired with a self-

validating safety and analytical checkpoint.

Causality of Hazards: The Physicochemical Profile
To design effective safety and synthetic protocols, one must understand the molecular causality

behind the compound's hazards. The risks are not arbitrary; they are direct consequences of
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the molecule's functional groups.

Electrophilicity and TRPA1 Activation: The benzylic carbon is highly electrophilic, making it

exceptionally susceptible to nucleophilic attack via an SN2 mechanism. In biological

systems, this electrophile rapidly alkylates the sulfhydryl groups of cysteine residues on

TRPA1 ion channels located in corneal and mucosal nerve endings . This covalent

modification is the direct mechanistic cause of its severe lachrymatory (tear-inducing) and

blistering effects .

Moisture Sensitivity and Corrosivity: Benzylic bromides are highly sensitive to ambient

humidity. In aqueous environments, the compound undergoes chemical hydrolysis with a

half-life of approximately 79 minutes at 25°C . This hydrolysis yields the corresponding

benzyl alcohol and hydrogen bromide (HBr) gas. The localized generation of HBr is the

primary driver of the compound's corrosive classification, leading to severe acid burns upon

tissue contact.
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Figure 1: Mechanistic pathway of toxicity and TRPA1 ion channel activation.

Quantitative Data: Identification & Safety
Table 1: Physicochemical & Identification Data

Property Value / Description

CAS Number 1936267-82-1

Molecular Formula C9H8BrFO2

Molecular Weight 247.06 g/mol

Appearance White to off-white solid / crystalline powder

Solubility
Soluble in DMF, DMSO, DCM;

Insoluble/Reactive in Water

Storage Conditions
2–8°C, under inert gas (Ar/N2), strictly protect

from moisture

Table 2: GHS Hazard Classifications & Mitigation
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Hazard Class GHS Statement
Mechanistic Mitigation
Strategy

Corrosive
H314: Causes severe skin

burns and eye damage.

Do not use water for spills.

Water accelerates HBr

generation. Quench spills with

a 1:1 mixture of NaHCO3

(neutralizes HBr) and

ethanolamine (consumes the

electrophile).

Lachrymator
H335: May cause respiratory

irritation.

Handle exclusively inside a

certified Class II fume hood.

Use a continuous argon purge

to prevent vapor accumulation.

Sensitizer
H317: May cause an allergic

skin reaction.

Double-glove with nitrile (outer)

and neoprene (inner). The

benzylic bromide can

permeate thin latex rapidly.

Experimental Workflows: Orthogonal Reactivity
Protocols
Because the molecule is bifunctional, experimental success relies on exploiting the differing

reactivities of the carboxylic acid and the benzylic bromide. The following protocols are

designed as self-validating systems, meaning the workflow inherently proves its own success

or failure without requiring disconnected, secondary assays.

Protocol 1: Safe Weighing and Moisture-Free Transfer
Causality: Exposure to ambient air for even 5 minutes can initiate hydrolysis, degrading the

titer of the active bromide and generating corrosive HBr.

Step-by-Step:

Transfer the sealed reagent bottle from 2–8°C storage to a desiccator and allow it to reach

room temperature (prevents condensation).
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Inside a glovebox or a heavily purged fume hood, weigh the desired amount into a pre-

dried, tared vial equipped with a PTFE-lined septum.

Seal the vial and flush with Argon for 3 minutes.

Self-Validation Checkpoint: Re-weigh the sealed vial after 10 minutes. An increase in mass

indicates a compromised septum and active moisture absorption. If the mass is stable, the

inert atmosphere is successfully maintained.

Protocol 2: Selective Amide Coupling (Preserving the
Bromide)

Causality: To react the carboxylic acid without displacing the bromide, you must avoid strong

nucleophiles and high temperatures. We utilize EDC/HOBt with a sterically hindered, non-

nucleophilic base (DIPEA) at 0°C.

Step-by-Step:

Dissolve 3-(Bromomethyl)-4-fluorophenylacetic acid (1.0 eq) in anhydrous DCM at 0°C

under Argon.

Add HOBt (1.1 eq) and EDC·HCl (1.1 eq). Stir for 15 minutes to form the active ester.

Dropwise add the target primary amine (1.0 eq) and DIPEA (2.0 eq).

Maintain at 0°C for 2 hours, then slowly warm to room temperature.

Self-Validation Checkpoint: Analyze the crude reaction mixture via LC-MS. A successful

reaction will display a distinct 1:1 isotope pattern at the [M+H]+ and[M+H+2]+ peaks (due to

the natural abundance of 79Br and 81Br). If this 1:1 doublet is missing, the benzylic bromide

has been inadvertently substituted or hydrolyzed.
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Figure 2: Orthogonal synthetic workflows and self-validating checkpoints.

Protocol 3: Nucleophilic Substitution (Preserving the
Carboxylate)

Causality: To functionalize the benzylic position while leaving the carboxylic acid intact, the

acid must first be temporarily deprotonated to a carboxylate anion. The negative charge

delocalizes and protects the carbonyl carbon from nucleophilic attack, directing the incoming

nucleophile strictly to the benzylic carbon.

Step-by-Step:

Suspend the acid (1.0 eq) in anhydrous DMF.

Add anhydrous K2CO3 (2.5 eq) to fully deprotonate the carboxylic acid and neutralize the

generated HBr.

Add the target thiol or secondary amine (1.1 eq) and stir at room temperature for 4 hours.
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Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc with 1% Acetic

Acid). The disappearance of the starting material spot and the appearance of a more polar,

UV-active spot indicates successful displacement. The reaction is complete when the pH of

an aqueous aliquot remains stable at ~8, indicating no further HBr is being generated by the

SN2 process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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